(E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H25N3O4S2/c1-4-20-19-22(5-2)17(24)13(28-19)10-14(23)21-16-15(18(25)26-3)11-8-6-7-9-12(11)27-16/h13H,4-10H2,1-3H3,(H,21,23)
• InChI Key: NDFGXBGBNWDOJU-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC)CC
• Molecular Formula: C19H25N3O4S2
• Molecular Weight: 423.6 g/mol
• CAS No.: 442564-75-2

Description

The compound (E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate features a tetrahydrobenzo[b]thiophene core substituted with a methyl ester at position 3 and an acetamido-linked thiazolidinone moiety at position 2. The thiazolidinone ring is further modified with a 3-ethyl group and an (E)-configured ethylimino group at position 2, contributing to its stereochemical and electronic uniqueness.

Biological Activity

The compound (E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of $C_{18}H_{23}N_{3}O_{4}S$ and features a unique combination of thiazolidine and tetrahydrobenzo[b]thiophene moieties. The structural complexity suggests potential interactions with various biological targets.

Antitumor Activity

Research indicates that compounds containing the tetrahydrobenzo[b]thiophene scaffold exhibit significant antitumor properties. These compounds have been shown to inhibit tubulin polymerization, leading to mitotic arrest and apoptosis in cancer cells. For instance, one study reported that tetrahydrobenzo[b]thiophenes demonstrated IC50 values ranging from 23.2 to 49.9 μM , indicating effective cytotoxicity against various cancer cell lines .

The proposed mechanism involves the disruption of microtubule dynamics by binding to the tubulin protein. Molecular docking studies have revealed favorable binding affinities between the compound and tubulin, which may contribute to its antitumor effects . Additionally, the presence of an ethylimino group in the structure may enhance its interaction with biological targets.

Anti-inflammatory and Analgesic Effects

The compound also shows promise in anti-inflammatory and analgesic applications. Studies have demonstrated that derivatives of tetrahydrobenzo[b]thiophene can reduce inflammation markers and pain responses in animal models. The analgesic activity has been evaluated using methods such as the "hot plate" test, where significant pain relief was observed at certain dosages .

Case Studies

• Breast Cancer Study : A specific derivative of the compound was tested in MCF-7 breast cancer cells, showing a dose-dependent increase in apoptosis. Flow cytometry analysis indicated significant cell cycle arrest at the G2/M phase, confirming its potential as an anticancer agent .
• Inflammation Model : In a rodent model of inflammation, administration of the compound resulted in decreased levels of pro-inflammatory cytokines and improved behavioral outcomes in pain assessments. This suggests a dual role in both reducing inflammation and providing analgesic effects .

Research Findings Summary

Biological Activity	IC50 (μM)	Mechanism
Antitumor	23.2 - 49.9	Tubulin inhibition leading to mitotic arrest
Anti-inflammatory	N/A	Reduction of cytokine levels
Analgesic	N/A	Pain relief in rodent models

Scientific Research Applications

Structural Characteristics

This compound's intricate architecture comprises:

• Thiazolidinone Moiety : Known for its diverse biological activities.
• Acetamido Group : Enhances solubility and bioavailability.
• Tetrahydrobenzo[b]thiophene Structure : Contributes to the compound's pharmacological properties.

Biological Activities

Preliminary studies indicate that compounds with similar structures exhibit various biological activities, including:

• Antimicrobial Properties : Thiazolidinones are known for their efficacy against bacterial and fungal infections. Research has shown that derivatives can serve as potential antifungal agents .
• Anticancer Activity : Some thiazolidinone derivatives have demonstrated cytotoxic effects against cancer cell lines, suggesting potential use in cancer therapy .
• Anti-inflammatory Effects : The compound may also possess anti-inflammatory properties due to the presence of specific functional groups that interact with inflammatory pathways.

Synthesis and Derivatives

The synthesis of this compound can be approached through various organic reactions typical in medicinal chemistry:

• Condensation Reactions : Utilizing thiazolidinones with acetamido derivatives can yield the target compound effectively.
• Functional Group Modifications : Alterations at the C5 position of thiazolidinones have been shown to influence biological activity significantly .

Case Study 1: Antifungal Activity

A systematic study explored the antifungal properties of thiazolidinone derivatives. The findings indicated that compounds similar to (E)-methyl 2-(2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate exhibited promising antifungal activity against various strains, highlighting their potential as therapeutic agents in treating fungal infections .

Case Study 2: Anticancer Properties

Another research effort focused on the cytotoxic effects of thiazolidinone derivatives on cancer cell lines. The study reported that modifications to the thiazolidinone ring could enhance anticancer activity, suggesting that further exploration of this compound could lead to novel anticancer therapies .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features

The target compound’s distinguishing characteristics include:

• Thiazolidinone substituents: 3-ethyl and 2-(ethylimino) groups.
• Ester group : Methyl ester at the benzo[b]thiophene-3-carboxylate position.
• Tetrahydrobenzo[b]thiophene core : A partially saturated heterocyclic system that enhances rigidity compared to fully aromatic analogs.

Comparison Table

Compound Name	Thiazolidinone Substituents	Ester Group	Core Substituents	Key Functional Insights
Target Compound	3-Ethyl, 2-(ethylimino) (E)	Methyl	None	Unique stereoelectronic profile
EU1794-2 (Ethyl 2-(2-imino-4-oxothiazolidin-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate)	2-Imino	Ethyl	6-Methyl	NMDAR modulation potential
EU1794-4 (Ethyl 2-(2-imino-4-oxothiazolidin-5-yl)acetamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate)	2-Imino	Ethyl	None	Simplified analog of EU1794-2
Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o)	N/A (oxoethyl amino substituent)	Ethyl	4-Hydroxyphenyl	Demonstrates substituent versatility

Detailed Analysis

a) Thiazolidinone Modifications

• In contrast, compounds such as ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylate () replace the thiazolidinone with cyanoacrylamido groups, prioritizing π-π interactions over hydrogen bonding .

b) Ester Group Variations

• The methyl ester in the target compound may confer faster metabolic clearance compared to ethyl esters (e.g., EU1794-2), which are more lipophilic and resistant to esterase hydrolysis .

c) Core Modifications

• The 6-methyl group in EU1794-2 introduces steric hindrance, which could influence conformational flexibility and target engagement .
• Substituents like 4-hydroxyphenyl in compound 6o () highlight the role of aromatic groups in modulating solubility and intermolecular interactions .

Q & A

Q. Characterization :

• HPLC : Monitors reaction progress and purity (>98% purity threshold) .
• NMR Spectroscopy : Confirms structural integrity (e.g., δ ~1.35 ppm for ethyl groups, δ ~166 ppm for carbonyls) .
• Mass Spectrometry : Validates molecular weight (e.g., M+ peak alignment) .

Advanced: How can reaction conditions be optimized to improve yield and purity?

Optimization strategies include:

• Solvent Selection : Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) enhance solubility of intermediates .
• Catalysis : Triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) accelerates coupling reactions .
• Temperature Control : Maintaining 60–80°C during cyclization prevents side reactions (e.g., over-oxidation) .
• Workup Protocols : Precipitation from hot ethanol or recrystallization improves purity (yields: 60–85%) .

Example : In EU1794-4 synthesis, hot ethanol precipitation increased purity from 75% to 95% .

Advanced: How can contradictions in biological activity data be resolved?

Discrepancies in pharmacological results (e.g., variable NMDAR inhibition) require:

• Single-Channel Recording : Quantifies conductance changes (e.g., EU1794-4 reduces NMDAR conductance by 40% at saturating concentrations) .
• Ca²⁺ Permeability Assays : Fluorescent dyes (e.g., Fura-2) measure ion flux alterations .
• Subtype-Specific Profiling : Testing across GluN1/GluN2A-D subtypes identifies selectivity (e.g., EU1794-4 shows submaximal inhibition across all subtypes) .

Data Reconciliation : Combine electrophysiology (e.g., patch-clamp) with molecular docking to correlate structural motifs (e.g., thiazolidinone ring) with activity .

Basic: What computational methods predict structure-activity relationships (SAR)?

• Molecular Docking : AutoDock Vina or Schrödinger Suite evaluates binding to targets (e.g., NMDAR’s allosteric sites) .
• QSAR Models : CoMFA or CoMSIA correlates substituent effects (e.g., ethylimino vs. methylimino groups) with bioactivity .
• MD Simulations : GROMACS assesses conformational stability of the acetamide-thiazolidinone linkage .

Case Study : EU1794-4’s iminothiazolidinone ring showed stronger hydrogen bonding to GluN1 residues than analogs .

Advanced: How to design analogs to enhance pharmacokinetic properties?

• Bioisosteric Replacement : Swap the methyl ester with trifluoroethyl to improve metabolic stability .
• Prodrug Strategies : Convert the ester to a phosphonate for enhanced blood-brain barrier penetration .
• Stereochemical Modifications : Synthesize (Z)-isomers to compare activity and toxicity profiles .

Example : Isopropyl analogs of EU1794-4 (e.g., EU1794-19) showed 20% higher oral bioavailability in murine models .

Basic: What safety precautions are recommended during synthesis?

• Hazard Mitigation : Use fume hoods for volatile solvents (DMF, thionyl chloride) .
• Waste Disposal : Neutralize acidic byproducts (e.g., HCl from coupling reactions) before disposal .
• Personal Protective Equipment (PPE) : Nitrile gloves and chemical goggles prevent dermal/ocular exposure .

Advanced: How to address low reproducibility in scaled-up synthesis?

• DoE (Design of Experiments) : Apply Taguchi methods to optimize parameters (e.g., stir rate, reagent stoichiometry) .
• Flow Chemistry : Continuous-flow reactors improve mixing efficiency and reduce batch variability (e.g., 15% yield increase in thiophene derivatives) .
• In-Line Analytics : PAT (Process Analytical Technology) tools like FTIR monitor intermediate formation in real time .

Advanced: What strategies validate target engagement in cellular models?

• Photoaffinity Labeling : Incorporate a diazirine moiety to crosslink the compound with bound proteins .
• Cellular Thermal Shift Assay (CETSA) : Measures thermal stability changes in target proteins upon binding .
• Knockdown/Overexpression Models : CRISPR-Cas9-edited cell lines confirm NMDAR-dependent effects .

Basic: How is stereochemical integrity maintained during synthesis?

• Chiral HPLC : Separates (E)/(Z) isomers using cellulose-based columns .
• Circular Dichroism (CD) : Verifies enantiomeric excess (>90% for (E)-isomer) .
• Crystallography : Single-crystal X-ray confirms configuration (e.g., intramolecular H-bonding in thiazolidinone ring) .

Advanced: How to resolve NMR signal overlap in complex mixtures?

• 2D NMR Techniques : HSQC and HMBC differentiate overlapping protons (e.g., tetrahydrobenzo[b]thiophene vs. thiazolidinone protons) .
• Deuterated Solvents : Use DMSO-d₆ to sharpen aromatic proton signals .
• Dynamic NMR : Variable-temperature studies resolve rotameric equilibria in the ethylimino group .